Cas no 768322-24-3 (Benzamide,N-[(3R,4R)-4-aminotetrahydro-1,1-dioxido-3-thienyl]-, rel-)

Benzamide,N-[(3R,4R)-4-aminotetrahydro-1,1-dioxido-3-thienyl]-, rel- structure
768322-24-3 structure
Product Name:Benzamide,N-[(3R,4R)-4-aminotetrahydro-1,1-dioxido-3-thienyl]-, rel-
CAS No:768322-24-3
MF:C11H14N2O3S
MW:254.305461406708
CID:551085
PubChem ID:76852774
Update Time:2025-04-19

Benzamide,N-[(3R,4R)-4-aminotetrahydro-1,1-dioxido-3-thienyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[(3R,4R)-4-aminotetrahydro-1,1-dioxido-3-thienyl]-, rel-
    • Benzamide,N-(4-aminotetrahydro-1,1-dioxido-3-thienyl)-, trans- (9CI)
    • benzamide,n-(4-aminotetrahydro-1,1-dioxido-3-thienyl)-,trans-
    • 768322-24-3
    • Inchi: 1S/C11H14N2O3S/c12-9-6-17(15,16)7-10(9)13-11(14)8-4-2-1-3-5-8/h1-5,9-10H,6-7,12H2,(H,13,14)/t9-,10-/m1/s1
    • InChI Key: GVSZVWNDQYNPSN-NXEZZACHSA-N
    • SMILES: S1(C[C@H]([C@@H](C1)NC(C1C=CC=CC=1)=O)N)(=O)=O

Computed Properties

  • Exact Mass: 254.073
  • Monoisotopic Mass: 254.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6A^2
  • XLogP3: -0.5
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